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For Researchers, Scientists, and Drug Development Professionals

Introduction

Octrizole, chemically known as 2-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenal, is
a high-performance ultraviolet (UV) absorber widely utilized in various industries to protect
materials from the degrading effects of UV radiation. Its efficacy is intrinsically linked to its
solubility and compatibility with the host matrix, be it a polymer, coating, or cosmetic
formulation. This technical guide provides an in-depth overview of the solubility of octrizole in a
range of common organic solvents, presents a standardized experimental protocol for solubility
determination, and offers a visual workflow for solvent selection.

Core Physical and Chemical Properties of Octrizole

Before delving into its solubility, it is pertinent to understand the fundamental properties of
octrizole that influence its behavior in different solvent environments.
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Property Value

Synonyms Tinuvin 329, Cyasorb UY 5411, 2-(2'-hydroxy-5'-
tert-octylphenyl)benzotriazole

CAS Number 3147-75-9

Molecular Formula C20H25Ns0

Molecular Weight 323.43 g/mol

Appearance White to slightly yellow powder

Melting Point 103 -108 °C

Quantitative Solubility Data

The solubility of octrizole was determined at 20°C and is presented below. This data is crucial
for formulators when selecting an appropriate solvent to achieve a desired concentration and
ensure stability. The data has been compiled from technical data sheets from various chemical
suppliers.[1][2][3][4][5][6]

Solubility ( g/100g of

Solvent CAS Number .
solution) at 20°C

Chloroform 67-66-3 37

Benzene 71-43-2 32

Cyclohexane 110-82-7 15

Ethyl Acetate 141-78-6 15

Acetone 67-64-1 9

n-Hexane 110-54-3 6

Methanol 67-56-1 0.6

Water 7732-18-5 <0.01

Experimental Protocol for Solubility Determination
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The following is a generalized, yet detailed, experimental protocol for determining the solubility
of a crystalline organic compound like octrizole in an organic solvent. This method is based on
the widely accepted "shake-flask" or equilibrium solubility method.

Objective: To determine the saturation solubility of octrizole in a given organic solvent at a
specific temperature.

Materials:

e Octrizole (high purity)

o Selected organic solvent (analytical grade)

e Analytical balance (accurate to £0.1 mg)

 Vials with screw caps and PTFE septa

o Constant temperature orbital shaker or water bath
e Syringe filters (0.45 um, solvent-compatible)

e Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

Procedure:
» Preparation of Supersaturated Solutions:

o Add an excess amount of octrizole to a series of vials. The exact amount should be more
than what is expected to dissolve.

o Accurately pipette a known volume of the selected organic solvent into each vial.
o Securely cap the vials to prevent solvent evaporation.

o Equilibration:
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o Place the vials in a constant temperature orbital shaker or water bath set to the desired
temperature (e.g., 20°C).

o Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is
reached. The time required for equilibration should be determined empirically by taking
measurements at different time points until the concentration of the solute in the solution
remains constant.

e Sample Collection and Preparation:

o

Once equilibrium is achieved, allow the vials to stand undisturbed at the constant
temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed/pre-cooled
syringe (to the experimental temperature) to avoid precipitation.

o Immediately filter the withdrawn sample through a 0.45 pm syringe filter into a pre-
weighed volumetric flask. This step is critical to remove any undissolved microcrystals.

o Dilute the filtered sample to a known volume with the same organic solvent.
e Analysis:

o Analyze the concentration of octrizole in the diluted sample using a validated analytical
method, such as HPLC-UV or UV-Vis spectrophotometry.

o Prepare a calibration curve using standard solutions of octrizole of known concentrations
in the same solvent.

o Calculate the concentration of octrizole in the original saturated solution by back-
calculation, accounting for the dilution factor.

o Data Reporting:

o Express the solubility in appropriate units, such as g/100g of solvent, g/100mL of solvent,
or mol/L.
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o Repeat the experiment at least in triplicate to ensure the reproducibility of the results and
report the average solubility with the standard deviation.

Visualization of Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate solvent for
octrizole based on its solubility and the intended application.
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Caption: Workflow for Octrizole Solvent Selection.
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This guide provides essential technical information on the solubility of octrizole in common
organic solvents for professionals in research and development. The provided data and
protocols are intended to facilitate informed decision-making in formulation development and
material science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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